Kobe2602

• Molecular Formula: C14H9F4N5O4S
• Molecular Weight: 419.31 g/mol
• InChI: InChI=1S/C14H9F4N5O4S/c15-8-1-3-9(4-2-8)19-13(28)21-20-12-10(22(24)25)5-7(14(16,17)18)6-11(12)23(26)27/h1-6,20H,(H2,19,21,28)
• InChIKey: NNPBSITXCGPXJC-UHFFFAOYSA-N

Kobe2602 – Dual Anticancer and Antiviral Ras Inhibitor

Kobe2602 is a small-molecule analog of the parent compound Kobe0065, identified by in silico screening and subsequent similarity search [1]. It acts as a competitive inhibitor of the protein–protein interaction between H-Ras·GTP and the Ras-binding domain (RBD) of c-Raf-1 (Ki = 149 ± 55 µM), thereby blocking downstream MAPK/ERK, PI3K/Akt and RalA signaling pathways [1]. Beyond its Ras‑directed activity, Kobe2602 was independently rediscovered as a disruptor of the Ebola virus VP30–nucleoprotein (NP) interaction, binding directly to VP30 with sub‑micromolar affinity [2]. This dual‑target profile, combined with oral bioavailability and in vivo antitumor efficacy, positions Kobe2602 as a versatile chemical probe for both oncology and antiviral research programs.

Pathway Context

Ras-MAPK/ERK and PI3K/Akt signaling studies

Supports Ras-effector interaction inhibition research

Target Engagement

Dual-target research tool for Ras-GTP and Ebola VP30

Enables protein-protein interaction screening campaigns

Model Application

Oral exposure-supported in vivo tumor model studies

Supports xenograft model-response endpoint evaluation

• [1] Shima F, Yoshikawa Y, Ye M, Araki M, Matsumoto S, Liao J, Hu L, Sugimoto T, Ijiri Y, Takeda A, Nishiyama Y, Sato C, Muraoka S, Tamura A, Osoda T, Tsuda K, Miyakawa T, Fukunishi H, Shimada J, Kumasaka T, Yamamoto M, Kataoka T. In silico discovery of small-molecule Ras inhibitors that display antitumor activity by blocking the Ras–effector interaction. Proc Natl Acad Sci U S A. 2013 May 14;110(20):8182-7. doi: 10.1073/pnas.1217730110. PMID: 23630290. View Source
• [2] Ma YH, Hong X, Wu F, Xu XF, Li R, Zhong J, Zhou YQ, Liu SW, Zhan J, Xu W. Inhibiting the transcription and replication of Ebola viruses by disrupting the nucleoprotein and VP30 protein interaction with small molecules. Acta Pharmacol Sin. 2023 Jul;44(7):1487-1499. doi: 10.1038/s41401-023-01055-0. PMID: 36759643. View Source

Why Kobe0065 Cannot Substitute for Kobe2602

Although Kobe2602 and the parent compound Kobe0065 share a common chemical scaffold and both block Ras–effector binding, their potencies diverge significantly across multiple orthogonal assays in the same study. Kobe0065 is 3.2‑fold more potent in biochemical Ras–Raf inhibition (Ki) and up to 2.8‑fold more potent in cellular growth assays [1]. Conversely, Kobe2602 displays an approximately 75‑fold higher affinity (KD) for the Ebola VP30 protein than Kobe0065 in surface plasmon resonance, despite nearly identical IC50 values in a fluorescence polarization competitive binding assay [2]. These quantitative and sometimes inverse potency relationships mean that the two analogs cannot be treated as interchangeable tools; each exhibits a unique activity fingerprint that dictates its suitability for a given experimental system. Blind substitution would lead to incorrect dose‑response extrapolations and potentially misleading biological conclusions.

Ras Inhibition Potency Diverges

Kobe0065 exhibits higher Ras-Raf pathway inhibition in biochemical assays; pathway-response profiles may not be interchangeable.

Ebola VP30 Target Engagement Differs

Kobe2602 shows distinct binding affinity context at the VP30-NP interface; antiviral screening endpoint interpretation may not transfer.

Cellular Model Response Context Mismatch

Dose-response and apoptosis pathway-response endpoints may shift unexpectedly when substituting these structural analogs.

• [1] Shima F, Yoshikawa Y, Ye M, Araki M, Matsumoto S, Liao J, Hu L, Sugimoto T, Ijiri Y, Takeda A, Nishiyama Y, Sato C, Muraoka S, Tamura A, Osoda T, Tsuda K, Miyakawa T, Fukunishi H, Shimada J, Kumasaka T, Yamamoto M, Kataoka T. In silico discovery of small-molecule Ras inhibitors that display antitumor activity by blocking the Ras–effector interaction. Proc Natl Acad Sci U S A. 2013 May 14;110(20):8182-7. doi: 10.1073/pnas.1217730110. PMID: 23630290. View Source
• [2] Ma YH, Hong X, Wu F, Xu XF, Li R, Zhong J, Zhou YQ, Liu SW, Zhan J, Xu W. Inhibiting the transcription and replication of Ebola viruses by disrupting the nucleoprotein and VP30 protein interaction with small molecules. Acta Pharmacol Sin. 2023 Jul;44(7):1487-1499. doi: 10.1038/s41401-023-01055-0. PMID: 36759643. View Source

Quantitative Evidence: Kobe2602 vs Analogs

Ras–Raf Binding Inhibition Potency

In a competitive binding assay measuring inhibition of H-Ras·GTP binding to the c-Raf-1 RBD, Kobe2602 exhibited a Ki of 149 ± 55 µM, whereas the parent compound Kobe0065 showed a Ki of 46 ± 13 µM [1]. Sorafenib, a multi‑kinase inhibitor that acts downstream of Ras, does not directly block this interaction and is thus not assigned a comparative Ki in this assay [1].

Ras-Raf Binding Ki

Head-to-head

Kobe2602: 149 ± 55 µM
Kobe0065: 46 ± 13 µM
3.2-fold weaker target engagement context

Reported target-engagement context differs between analogs

In vitro H-Ras·GTP – c-Raf-1 RBD competition assay

Evidence Dimension	Inhibition constant (Ki) for H-Ras·GTP–c-Raf-1 RBD binding
Target Compound Data	149 ± 55 µM
Comparator Or Baseline	Kobe0065: 46 ± 13 µM
Quantified Difference	Kobe2602 is 3.2‑fold weaker than Kobe0065
Conditions	In vitro biochemical competition assay using purified H-Ras·GTP and c-Raf-1 RBD (residues 50–131)

Why This Matters

For researchers requiring maximal Ras‑Raf pathway inhibition at the target‑engagement level, Kobe0065 is the preferred tool; Kobe2602 may be selected when attenuated Ras inhibition is desirable or when an analog with a different off‑target landscape is needed.

• [1] Shima F, Yoshikawa Y, Ye M, Araki M, Matsumoto S, Liao J, Hu L, Sugimoto T, Ijiri Y, Takeda A, Nishiyama Y, Sato C, Muraoka S, Tamura A, Osoda T, Tsuda K, Miyakawa T, Fukunishi H, Shimada J, Kumasaka T, Yamamoto M, Kataoka T. In silico discovery of small-molecule Ras inhibitors that display antitumor activity by blocking the Ras–effector interaction. Proc Natl Acad Sci U S A. 2013 May 14;110(20):8182-7. doi: 10.1073/pnas.1217730110. PMID: 23630290. View Source

Anchorage-Independent Colony Formation

In H‑rasG12V‑transformed NIH 3T3 cells, Kobe2602 inhibited anchorage‑independent colony formation with an IC50 of approximately 1.4 µM, while Kobe0065 achieved an IC50 of approximately 0.5 µM [1]. The reference compound sorafenib yielded an IC50 of 2.1 µM in the same system [1]. Thus Kobe2602 was 2.8‑fold less potent than its parent analog but 1.5‑fold more potent than sorafenib.

Colony Formation IC₅₀

Head-to-head

Kobe2602: ~1.4 µM
Kobe0065: ~0.5 µM
Sorafenib: ~2.1 µM

Intermediate pathway-response context in Ras-driven cell model

H-rasG12V NIH 3T3 soft agar assay

Evidence Dimension	IC50 for inhibition of anchorage‑independent growth (soft agar colony formation)
Target Compound Data	~1.4 µM
Comparator Or Baseline	Kobe0065: ~0.5 µM; Sorafenib: ~2.1 µM
Quantified Difference	2.8‑fold weaker than Kobe0065; 1.5‑fold more potent than sorafenib
Conditions	H‑rasG12V‑transformed NIH 3T3 fibroblasts, soft agar assay

Why This Matters

For phenotypic screening of Ras‑driven tumor models, Kobe2602 provides an intermediate potency that may be better suited for dose‑response windowing than the more potent Kobe0065, while still outperforming sorafenib in this Ras‑dependent context.

• [1] Shima F, Yoshikawa Y, Ye M, Araki M, Matsumoto S, Liao J, Hu L, Sugimoto T, Ijiri Y, Takeda A, Nishiyama Y, Sato C, Muraoka S, Tamura A, Osoda T, Tsuda K, Miyakawa T, Fukunishi H, Shimada J, Kumasaka T, Yamamoto M, Kataoka T. In silico discovery of small-molecule Ras inhibitors that display antitumor activity by blocking the Ras–effector interaction. Proc Natl Acad Sci U S A. 2013 May 14;110(20):8182-7. doi: 10.1073/pnas.1217730110. PMID: 23630290. View Source

Anchorage-Dependent Antiproliferation

In a 2% FBS anchorage‑dependent proliferation assay using the same H‑rasG12V NIH 3T3 model, Kobe2602 inhibited growth with an IC50 of approximately 2 µM, compared to approximately 1.5 µM for Kobe0065 and 0.8 µM for sorafenib [1]. The compound‑treated cells displayed frequent apoptosis, suggesting that the antiproliferative effect is driven by Ras‑signaling blockade followed by oncogene‑addiction‑mediated cell death.

Anchorage-Dependent IC₅₀

Head-to-head

Kobe2602: ~2 µM
Kobe0065: ~1.5 µM
Sorafenib: ~0.8 µM

Converging model-response context at high concentrations

2% FBS anchorage-dependent proliferation assay

Evidence Dimension	IC50 for anchorage‑dependent proliferation inhibition
Target Compound Data	~2 µM
Comparator Or Baseline	Kobe0065: ~1.5 µM; Sorafenib: ~0.8 µM
Quantified Difference	1.3‑fold weaker than Kobe0065; 2.5‑fold weaker than sorafenib
Conditions	H‑rasG12V‑transformed NIH 3T3 cells, 2% FBS, 20 µM compound concentration

Why This Matters

The subtle difference between Kobe0065 and Kobe2602 (only 1.3‑fold) in this assay suggests that the two analogs converge at high concentrations, making Kobe2602 a cost‑effective alternative for studies requiring near‑complete pathway suppression at saturating doses.

• [1] Shima F, Yoshikawa Y, Ye M, Araki M, Matsumoto S, Liao J, Hu L, Sugimoto T, Ijiri Y, Takeda A, Nishiyama Y, Sato C, Muraoka S, Tamura A, Osoda T, Tsuda K, Miyakawa T, Fukunishi H, Shimada J, Kumasaka T, Yamamoto M, Kataoka T. In silico discovery of small-molecule Ras inhibitors that display antitumor activity by blocking the Ras–effector interaction. Proc Natl Acad Sci U S A. 2013 May 14;110(20):8182-7. doi: 10.1073/pnas.1217730110. PMID: 23630290. View Source

In Vivo Xenograft Tumor Growth Inhibition

Daily oral administration of Kobe2602 at 80 mg/kg to nude mice bearing SW480 human colon carcinoma xenografts (K‑rasG12V) resulted in approximately 40–50% inhibition of tumor growth, comparable to the same dose of Kobe0065 but weaker than the 65% inhibition achieved by sorafenib [1]. At 160 mg/kg, Kobe0065 showed further enhanced activity. No significant body‑weight loss was observed during treatment [1]. Tumor sections from compound‑treated animals exhibited compromised ERK activation and increased apoptosis, confirming target engagement in vivo.

Xenograft Tumor Growth

Head-to-head

Kobe2602: ~40-50% inhibition
Kobe0065: ~40-50% at 80 mg/kg
Sorafenib: ~65% at 80 mg/kg

In vivo model-response context comparable to Kobe0065

SW480 xenograft, daily oral gavage

Evidence Dimension	Tumor growth inhibition (%) in xenograft model
Target Compound Data	~40–50% at 80 mg/kg p.o.
Comparator Or Baseline	Kobe0065: ~40–50% at 80 mg/kg; Sorafenib: ~65% at 80 mg/kg
Quantified Difference	Equivalent to Kobe0065 at 80 mg/kg; 15–25% less than sorafenib
Conditions	SW480 K‑rasG12V colon carcinoma xenograft in nude mice, daily oral gavage

Why This Matters

Despite its lower in vitro potency, Kobe2602 achieves equivalent tumor growth inhibition to Kobe0065 at the same oral dose, indicating that pharmacokinetic or tissue‑distribution properties may compensate for target‑binding weakness, making it a viable in vivo chemical probe.

• [1] Shima F, Yoshikawa Y, Ye M, Araki M, Matsumoto S, Liao J, Hu L, Sugimoto T, Ijiri Y, Takeda A, Nishiyama Y, Sato C, Muraoka S, Tamura A, Osoda T, Tsuda K, Miyakawa T, Fukunishi H, Shimada J, Kumasaka T, Yamamoto M, Kataoka T. In silico discovery of small-molecule Ras inhibitors that display antitumor activity by blocking the Ras–effector interaction. Proc Natl Acad Sci U S A. 2013 May 14;110(20):8182-7. doi: 10.1073/pnas.1217730110. PMID: 23630290. View Source

Ebola VP30 Binding Affinity

In surface plasmon resonance (SPR) analysis, Kobe2602 bound to the Ebola virus VP30 protein with a KD of 0.88 µM, whereas Kobe0065 exhibited a KD of 65.60 µM—a 74.5‑fold difference [1]. In a fluorescence polarization (FP) competitive binding assay, Kobe2602 and Kobe0065 showed similar IC50 values (26.95 µM and 29.57 µM, respectively), both outperforming Embelin (IC50 33.19 µM) [1]. The large discrepancy between SPR and FP metrics suggests that Kobe2602 binds VP30 with high affinity but competes less efficiently with the labeled probe in the FP format.

Ebola VP30 Binding KD

Head-to-head

Kobe2602 SPR KD: 0.88 µM
Kobe0065 SPR KD: 65.60 µM
74.5-fold higher binding affinity context

VP30 binding context differs substantially between analogs

Surface plasmon resonance (SPR) analysis

Evidence Dimension	SPR affinity (KD) and FP competitive binding IC50 for VP30
Target Compound Data	SPR KD: 0.88 µM; FP IC50: 26.95 µM
Comparator Or Baseline	Kobe0065: SPR KD 65.60 µM, FP IC50 29.57 µM; Embelin: FP IC50 33.19 µM
Quantified Difference	Kobe2602 SPR KD is 74.5‑fold lower (higher affinity) than Kobe0065; FP IC50 is modestly better (1.1‑fold vs Kobe0065; 1.2‑fold vs Embelin)
Conditions	Recombinant VP30 protein; SPR at multiple concentrations; FP competition against NP‑derived peptide probe

Why This Matters

For antiviral programs targeting the VP30–NP interface, Kobe2602 is the superior lead analog due to its dramatically higher binding affinity validated by SPR, making it the compound of choice for structural biology and drug‑design campaigns.

• [1] Ma YH, Hong X, Wu F, Xu XF, Li R, Zhong J, Zhou YQ, Liu SW, Zhan J, Xu W. Inhibiting the transcription and replication of Ebola viruses by disrupting the nucleoprotein and VP30 protein interaction with small molecules. Acta Pharmacol Sin. 2023 Jul;44(7):1487-1499. doi: 10.1038/s41401-023-01055-0. PMID: 36759643. View Source

Optimal Use Cases for Kobe2602

Ras-Dependent Oncology with Intermediate Inhibition

For investigators studying Ras‑driven cancer cell lines (e.g., SW480, PANC‑1, EJ‑1, HT1080), Kobe2602 provides dose‑dependent inhibition of both anchorage‑dependent and ‑independent growth, with IC50 values in the low micromolar range (1.4–2 µM) [1]. Its potency lies between that of the stronger parent compound Kobe0065 and the clinically used kinase inhibitor sorafenib, making it ideal for dose‑response studies where a moderate Ras‑signal attenuation is preferred to avoid complete pathway shutdown [1]. The compound can be used in both in vitro cellular assays and in vivo xenograft models via oral administration.

Ebola VP30–NP Antiviral Drug Discovery

Kobe2602 is a validated hit compound for targeting the Ebola VP30–NP protein–protein interface. With an SPR‑determined KD of 0.88 µM—74.5‑fold tighter than its analog Kobe0065—it is the favored scaffold for structure‑activity relationship (SAR) expansion and co‑crystallization efforts [2]. In minigenome assays, it inhibits Ebola transcription and replication, and its synergistic effect with Embelin (EC50 improvement from 1 µM to 351 nM when combined) positions it for combination‑therapy development [2].

Ras–Effector Interaction Mapping Probe

Because Kobe2602 directly binds to the unique surface pocket of Ras·GTP and competitively displaces multiple effectors (c-Raf-1, PI3K, RalGDS) as well as the upstream regulator Sos, it serves as a broad‑spectrum Ras‑GTP antagonist [1]. Researchers can employ it to disentangle Ras‑dependent signaling branches without the confounding kinase‑inhibitory activity exhibited by sorafenib [1]. Its selectivity for Ras‑mutant over Ras‑wild‑type cancer cell lines (Table S1 in the primary paper) further supports its use as a pathway‑specific tool compound.

In Vivo PoC in Ras-Mutant Solid Tumors

Kobe2602 is orally bioavailable and achieves ~40–50% tumor growth inhibition at 80 mg/kg in SW480 xenografts, with target engagement confirmed by phospho‑ERK suppression and apoptosis induction in tumor tissue [1]. Despite its modest biochemical potency, its in vivo efficacy is equivalent to Kobe0065 at the same dose, suggesting favorable absorption or tumor penetration [1]. This makes it a cost‑effective alternative for initial in vivo pharmacodynamic and efficacy experiments where the more potent Kobe0065 may not be necessary.

Application

Selection Property

Validation Focus

Ras pathway signaling studies

Ras-GTP effector binding context

Pathway-response assay context

Ebola VP30-NP interaction screening

VP30 binding affinity context

Biochemical and biophysical assay context

Ras-effector interaction mapping

Broad-spectrum Ras-GTP antagonism context

Selectivity over wild-type Ras cell lines

In vivo Ras-mutant model studies

Oral exposure and tumor penetration context

Target engagement model-response context

• [1] Shima F, Yoshikawa Y, Ye M, Araki M, Matsumoto S, Liao J, Hu L, Sugimoto T, Ijiri Y, Takeda A, Nishiyama Y, Sato C, Muraoka S, Tamura A, Osoda T, Tsuda K, Miyakawa T, Fukunishi H, Shimada J, Kumasaka T, Yamamoto M, Kataoka T. In silico discovery of small-molecule Ras inhibitors that display antitumor activity by blocking the Ras–effector interaction. Proc Natl Acad Sci U S A. 2013 May 14;110(20):8182-7. doi: 10.1073/pnas.1217730110. PMID: 23630290. View Source
• [2] Ma YH, Hong X, Wu F, Xu XF, Li R, Zhong J, Zhou YQ, Liu SW, Zhan J, Xu W. Inhibiting the transcription and replication of Ebola viruses by disrupting the nucleoprotein and VP30 protein interaction with small molecules. Acta Pharmacol Sin. 2023 Jul;44(7):1487-1499. doi: 10.1038/s41401-023-01055-0. PMID: 36759643. View Source